Cas no 1270531-43-5 (tert-butyl N-2-amino-2-(3-ethylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(3-ethylphenyl)ethylcarbamate
• CAS No: 1270531-43-5
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 5894970
• PubChem ID: 165663483
• Update Time: 2025-06-23

tert-butyl N-2-amino-2-(3-ethylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(3-ethylphenyl)ethylcarbamate
• tert-butyl N-[2-amino-2-(3-ethylphenyl)ethyl]carbamate
• EN300-1877611
• 1270531-43-5

• Inchi： 1S/C15H24N2O2/c1-5-11-7-6-8-12(9-11)13(16)10-17-14(18)19-15(2,3)4/h6-9,13H,5,10,16H2,1-4H3,(H,17,18)
• InChI Key： NMAICCYOCDSLDX-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC=C(CC)C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.183778013g/mol
• Monoisotopic Mass: 264.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-2-(3-ethylphenyl)ethylcarbamate

tert-butyl N-2-amino-2-(3-ethylphenyl)ethylcarbamate (CAS No. 1270531-43-5)

tert-butyl N-2-amino-2-(3-ethylphenyl)ethylcarbamate, also known by its CAS registry number 1270531-43-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a member of the carbamate derivatives family, specifically featuring a tert-butyl group and an aminoalkylphenyl moiety. Its unique structure makes it a valuable compound for various applications, including drug development, polymer synthesis, and as an intermediate in chemical reactions.

The molecular structure of tert-butyl N-2-amino-2-(3-ethylphenyl)ethylcarbamate comprises a central carbamate group (-O-CO-NH-) attached to a tert-butyl group and an amino-substituted ethyl chain linked to a phenyl ring with an ethyl substituent at the 3-position. This arrangement imparts the compound with distinct physical and chemical properties, such as good solubility in organic solvents and moderate thermal stability. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the design of peptide mimetics and enzyme inhibitors.

In terms of synthesis, tert-butyl N-2-amino-2-(3-ethylphenyl)ethylcarbamate can be prepared via several routes, including nucleophilic substitution reactions or through the reaction of isocyanates with appropriate alcohols. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have optimized these methods to achieve high yields and selectivity, making this compound accessible for large-scale production.

The applications of tert-butyl N-2-amino-2-(3-ethylphenyl)ethylcarbamate are diverse. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, such as cancer, inflammation, and neurodegenerative diseases. Its amino group can be functionalized to introduce additional bioactivity or to enhance drug delivery properties. Additionally, this compound has been explored for its potential in polymer chemistry, where it can be used as a monomer or crosslinking agent to create novel materials with tailored mechanical and thermal properties.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of tert-butyl N-2-amino-2-(3-ethylphenyl)ethylcarbamate. These studies have provided insights into its interaction with biological targets and its role in catalytic processes. For instance, molecular docking simulations have revealed that this compound exhibits favorable binding affinities towards certain enzymes, suggesting its potential as a lead compound in drug discovery.

In conclusion, tert-butyl N-2-amino-2-(3-ethylphenyl)ethylcarbamate (CAS No. 1270531-43